![molecular formula C8H6N2O B1360841 1H-Pyrrolo[2,3-B]pyridine-6-carbaldehyde CAS No. 898746-46-8](/img/structure/B1360841.png)
1H-Pyrrolo[2,3-B]pyridine-6-carbaldehyde
Overview
Description
1H-Pyrrolo[2,3-B]pyridine-6-carbaldehyde is a chemical compound with the molecular formula C8H6N2O . It is a solid substance and has a molecular weight of 146.15 . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthesis of this compound derivatives has been reported in several studies . These studies have utilized various strategies for the synthesis of these compounds, including the use of structure-based design strategy and the introduction of different functional groups .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string O=Cc1cnc2cc[nH]c2c1
. The InChI code for this compound is 1S/C8H6N2O/c11-5-6-3-8-7(10-4-6)1-2-9-8/h1-5,9H
.
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, the compound has been used as a building block in the synthesis of various derivatives .
Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 146.15 . The compound is soluble in methanol .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine Derivatives : A study by El-Nabi (2004) demonstrated the synthesis of pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives using oxidation of tosylhydrazones, which are important in the development of tricyclic heterocycles (El-Nabi, 2004).
1H-pyrrolo[2,3-b]pyridine Derivatives : Herbert and Wibberley (1969) explored multiple synthesis routes for 1H-pyrrolo[2,3-b]pyridines, leading to various alkyl and aryl substituted derivatives. These compounds were further used to study reactions like nitration, bromination, and iodination (Herbert & Wibberley, 1969).
Anticancer Drug Intermediates : Wang et al. (2017) developed a synthetic method for 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde, an important intermediate in small molecule anticancer drugs (Wang et al., 2017).
Advanced Materials and Coordination Chemistry
Single Molecule Magnets : Giannopoulos et al. (2014) utilized 1-methyl-1H-pyrrole-2-carbaldehyde oxime in the synthesis of a {Mn(III)25} barrel-like cluster, exhibiting single-molecule magnetic behavior. This illustrates its potential in the field of advanced materials (Giannopoulos et al., 2014).
Functionalized 1H-pyrrolo[2,3-b]pyridine for Agrochemicals : Minakata et al. (1992) studied the functionalization of 1H-pyrrolo[2,3-b]pyridine to create new compounds targeting agrochemicals and functional materials. The study included the introduction of amino groups and other modifications for potential applications (Minakata et al., 1992).
Photophysical Properties
- Photophysical Properties in N-Heterocycles : Deore et al. (2015) synthesized a synthon based on 1H-pyrazolo[3,4-b]pyridine and studied its photophysical properties, emphasizing the compound's potential in the development of light-sensitive materials (Deore et al., 2015).
Mechanism of Action
- Role : FGFRs play a crucial role in signal transduction pathways related to organ development, cell proliferation, migration, angiogenesis, and other processes .
- FGFR-dependent signaling pathways facilitate cancer initiation, progression, and resistance to therapy .
Target of Action
Mode of Action
Biochemical Pathways
Result of Action
Safety and Hazards
Biochemical Analysis
Biochemical Properties
1H-Pyrrolo[2,3-B]pyridine-6-carbaldehyde plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with fibroblast growth factor receptors (FGFRs), inhibiting their activity . This interaction is crucial as FGFRs are involved in various cellular processes, including cell proliferation and differentiation.
Cellular Effects
This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to inhibit the proliferation of breast cancer cells and induce apoptosis . Additionally, it affects the migration and invasion abilities of these cells, highlighting its potential as a therapeutic agent in cancer treatment.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It binds to FGFRs, leading to the inhibition of their kinase activity . This inhibition disrupts downstream signaling pathways, such as the RAS-MEK-ERK and PI3K-Akt pathways, which are essential for cell survival and proliferation. Consequently, this disruption leads to reduced cell proliferation and increased apoptosis.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it can significantly reduce the migration and invasion abilities of cancer cells after 24 hours of treatment
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as inhibiting tumor growth. At higher doses, it could potentially cause toxic or adverse effects. For instance, studies have shown that certain derivatives of this compound exhibit poor metabolic stability and low oral bioavailability in animal models . This highlights the importance of optimizing dosage to balance efficacy and safety.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that influence its metabolism and clearance from the body. For example, its poor in vitro metabolic stability has been reflected in its in vivo pharmacokinetic profiles . Understanding these metabolic pathways is crucial for optimizing its therapeutic potential and minimizing adverse effects.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are essential for its activity and function. It interacts with transporters and binding proteins that influence its localization and accumulation. For instance, its low molecular weight makes it an appealing lead compound for further optimization . This property facilitates its distribution within cells and tissues, enhancing its therapeutic potential.
Subcellular Localization
The subcellular localization of this compound affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, its interaction with FGFRs, which are located on the cell membrane, highlights its role in modulating cell signaling pathways . Understanding its subcellular localization is crucial for elucidating its mechanism of action and optimizing its therapeutic potential.
properties
IUPAC Name |
1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c11-5-7-2-1-6-3-4-9-8(6)10-7/h1-5H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHWVDVTZWYOMOI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1C=CN2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10646554 | |
Record name | 1H-Pyrrolo[2,3-b]pyridine-6-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10646554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898746-46-8 | |
Record name | 1H-Pyrrolo[2,3-b]pyridine-6-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898746-46-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrrolo[2,3-b]pyridine-6-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10646554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-PYRROLO[2,3-B]PYRIDINE-6-CARBALDEHYDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.